Cas no 946209-90-1 (2,4,5-trimethyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzene-1-sulfonamide)

• Product Name: 2,4,5-trimethyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzene-1-sulfonamide
• CAS No: 946209-90-1
• MF: C₂₁H₂₈N₂O₂S
• MW: 372.524224281311
• CID: 5840203
• PubChem ID: 16837628
• Update Time: 2025-05-27

2,4,5-trimethyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2,4,5-trimethyl-N-[2-(1,2,3,4-tetrahydro-1-methyl-6-quinolinyl)ethyl]-
• 2,4,5-trimethyl-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)benzenesulfonamide
• 2,4,5-trimethyl-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]benzenesulfonamide
• 2,4,5-trimethyl-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]benzene-1-sulfonamide
• AKOS024636998
• F2294-0035
• 946209-90-1
• 2,4,5-trimethyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzene-1-sulfonamide

• Inchi： 1S/C21H28N2O2S/c1-15-12-17(3)21(13-16(15)2)26(24,25)22-10-9-18-7-8-20-19(14-18)6-5-11-23(20)4/h7-8,12-14,22H,5-6,9-11H2,1-4H3
• InChI Key： UNLQMUZDZCACKH-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2C=CC3=C(C=2)CCCN3C)(=O)=O)=CC(C)=C(C)C=C1C

Computed Properties

• Exact Mass: 372.18714931g/mol
• Monoisotopic Mass: 372.18714931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• Density: 1.149±0.06 g/cm3(Predicted)
• Boiling Point: 568.1±60.0 °C(Predicted)
• pka: 11.63±0.50(Predicted)

Additional information on 2,4,5-trimethyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzene-1-sulfonamide

Research Briefing on 2,4,5-trimethyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzene-1-sulfonamide (CAS: 946209-90-1)

In recent years, the compound 2,4,5-trimethyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzene-1-sulfonamide (CAS: 946209-90-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The unique structural features of this compound, including its tetrahydroquinoline core and sulfonamide moiety, contribute to its biological activity and specificity.

Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological effects of 946209-90-1. One key area of investigation has been its role as a selective inhibitor of certain kinases and GPCRs (G-protein-coupled receptors). Preliminary data from in vitro and in vivo models suggest that this compound exhibits high binding affinity and selectivity, making it a valuable candidate for further drug development. Additionally, its pharmacokinetic properties, such as metabolic stability and bioavailability, have been evaluated to assess its suitability for clinical applications.

Another notable aspect of 946209-90-1 is its potential application in oncology. Research has demonstrated its efficacy in inhibiting tumor growth and metastasis in preclinical models, particularly in cancers with dysregulated kinase signaling pathways. The compound's ability to induce apoptosis and cell cycle arrest in malignant cells has been attributed to its interaction with specific molecular targets, although further mechanistic studies are required to fully understand its mode of action.

In addition to its therapeutic potential, the synthetic pathways for 946209-90-1 have been optimized to improve yield and purity. Recent advancements in organic synthesis have enabled the scalable production of this compound, facilitating its use in large-scale biological assays and preclinical trials. These developments are critical for advancing the compound through the drug discovery pipeline and addressing potential challenges related to manufacturing and formulation.

Despite the promising findings, several challenges remain in the development of 946209-90-1 as a therapeutic agent. Issues such as off-target effects, toxicity profiles, and resistance mechanisms need to be thoroughly investigated. Ongoing research aims to address these limitations through structural modifications and combination therapies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound from bench to bedside.

In conclusion, 2,4,5-trimethyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylbenzene-1-sulfonamide (CAS: 946209-90-1) represents a promising candidate in the field of chemical biology and drug discovery. Its unique pharmacological properties and synthetic accessibility make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Future research should focus on optimizing its efficacy and safety profiles to unlock its full clinical potential.